Cas no 80484-34-0 (1,3-bis(1-methyl-2-pyrrolidinyl)acetone, compound with picric acid (1:2))

• Product name: 1,3-bis(1-methyl-2-pyrrolidinyl)acetone, compound with picric acid (1:2)
• CAS No: 80484-34-0
• MF: C₂₅H₃₀N₈O₁₅
• Molecular Weight: 682.5503
• CID: 1801302
• PubChem ID: 44153500

1,3-bis(1-methyl-2-pyrrolidinyl)acetone, compound with picric acid (1:2) Properties

Names and Identifiers

• 1,3-bis(1-methyl-2-pyrrolidinyl)acetone, compound with picric acid (1:2)
• 1,3-bis(1-methylpyrrolidin-2-yl)propan-2-one
• picric acid
• 1,3-bis(1-methylpyrrolidin-2-yl)propan-2-one,2,4,6-trinitrophenol
• EINECS 279-485-8
• 1,3-Bis(1-methylpyrrolidin-2-yl)propan-2-one--2,4,6-trinitrophenol (1/2)
• DTXSID501001274
• NS00060326
• 80484-34-0
• 1,3-Bis(1-methyl-2-pyrrolidinyl)acetone, compound with picric acid(1:2)

• Inchi： InChI=1S/C13H24N2O.2C6H3N3O7/c1-14-7-3-5-11(14)9-13(16)10-12-6-4-8-15(12)2;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h11-12H,3-10H2,1-2H3;2*1-2,10H
• InChIKey： LBIDCMMPFWFNQI-UHFFFAOYSA-N
• SMILES： CN1CCCC1CC(=O)CC2CCCN2C.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• 精确分子量: 682.183
• 同位素质量: 682.183
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 17
• 重原子数量: 48
• 可旋转化学键数量: 4
• 复杂度: 522
• 共价键单元数量: 3
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 339A^2

Experimental Properties

• Boiling Point: 712.8°Cat760mmHg
• 闪点: 384.9°C